Cas no 942939-38-0 ((S)-(+)-N-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a′]dinaphthalen-4-yl)-dibenzo[b,f]azepine)

• Product Name: (S)-(+)-N-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a′]dinaphthalen-4-yl)-dibenzo[b,f]azepine
• CAS No: 942939-38-0
• MF: C₃₄H₂₂NO₂P
• MW: 507.51774930954
• MDL: MFCD22666424
• CID: 2602913
• PubChem ID: 46844662
• Update Time: 2025-08-04

(S)-(+)-N-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a′]dinaphthalen-4-yl)-dibenzo[b,f]azepine Chemical and Physical Properties

Names and Identifiers

• 5-(11bS)-Dinaphtho[2,1-d:1′,2′-f][1,3,2]dioxaphosphepin-4-yl-5H-dibenz[b,f]azepine
• 5-(11bS)-Dinaphtho[2,1-d:1′,2′-f][1,3,2]dioxaphosphepin-4-yl-5H-dibenz[b,f]azepine (ACI)
• SCHEMBL12936982
• 5-(11bR)-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl-5H-dibenz[b,f]azepine
• 5-(11bR)-5H-Dibenz[b,f]azepine-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl
• AKOS030529660
• (S)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a']dinaphthalen-4-yl)-5H-dibenz[b,f]azepine
• 2-{12,14-DIOXA-13-PHOSPHAPENTACYCLO[13.8.0.0(2),(1)(1).0(3),?.0(1)?,(2)(3)]TRICOSA-1(15),2(11),3,5,7,9,16,18,20,22-DECAEN-13-YL}-2-AZATRICYCLO[9.4.0.0(3),?]PENTADECA-1(11),3,5,7,9,12,14-HEPTAENE
• 2-{12,14-dioxa-13-phosphapentacyclo[13.8.0.0(2),(1)(1).0(3),?.0(1)?,(2)(3)]tricosa-1(15),2(11),3(8),4,6,9,16,18(23),19,21-decaen-13-yl}-2-azatricyclo[9.4.0.0(3),?]pentadeca-1(11),3,5,7,9,12,14-heptaene
• (S)-(+)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a']dinaphthalen-4-yl)-5H-dibenz[b,f]azepine
• (R)-(-)-N-(3,5-DIOXA-4-PHOSPHACYCLOHEPTA[2,1-A:3,4-A']DINAPHTHALEN-4-YL)-DIBENZO[B,F]AZEPINE
• 11-(12,14-Dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-yl)benzo[b][1]benzazepine
• CS-0035144
• SY078471
• CS-0081453
• D72077
• 2-{12,14-dioxa-13-phosphapentacyclo[13.8.0.0?,??.0?,?.0??,??]tricosa-1(15),2(11),3(8),4,6,9,16,18(23),19,21-decaen-13-yl}-2-azatricyclo[9.4.0.0?,?]pentadeca-1(11),3,5,7,9,12,14-heptaene
• MFCD31807635
• (S)-(+)-N-(3,5-Dioxa-4-phosphacyclohepta[2,1-a:3,4-a']dinaphthalen-4-yl)-dibenzo[b,f]azepine
• MFCD22666424
• (S)-(+)-N-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a']dinaphthalen-4-yl)-dibenzo[b,f]azepine, >=95% (elemental analysis)
• (R)-(+)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a']dinaphthalen-4-yl)-5H-dibenz[b,f]azepine
• 3,4-a']dinaphthalen-4-yl)-5H-dibenz[b,f]azepine
• 5-((11bS)-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-5H-dibenzo[b,f]azepine
• 5-(11bS)-Dinaphtho[2,1-d:1 inverted exclamation mark ,2 inverted exclamation mark -f][1,3,2]dioxaphosphepin-4-yl-5H-dibenz[b,f]azepine
• AS-74484
• 1265884-98-7
• D72585
• 942939-38-0
• (S)-(+)-N-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a′]dinaphthalen-4-yl)-dibenzo[b,f]azepine

• MDL： MFCD22666424
• Inchi： 1S/C34H22NO2P/c1-5-13-27-23(9-1)19-21-31-33(27)34-28-14-6-2-10-24(28)20-22-32(34)37-38(36-31)35-29-15-7-3-11-25(29)17-18-26-12-4-8-16-30(26)35/h1-22H
• InChI Key： KOVOHCVLXRKTGN-UHFFFAOYSA-N
• SMILES： O1P(N2C3C(=CC=CC=3)C=CC3C2=CC=CC=3)OC2C=CC3C(C=2C2C1=CC=C1C=2C=CC=C1)=CC=CC=3

Computed Properties

• Exact Mass: 507.13881594g/mol
• Monoisotopic Mass: 507.13881594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 38
• Rotatable Bond Count: 1
• Complexity: 797
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Sensitiveness: air sensitive, moisture sensitive

Additional information on (S)-(+)-N-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a′]dinaphthalen-4-yl)-dibenzo[b,f]azepine

Compound CAS No. 942939-38-0: (S)-(+)-N-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a′]dinaphthalen-4-yl)-dibenzo[b,f]azepine

The compound CAS No. 942939-38-0, known as (S)-(+)-N-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a′]dinaphthalen-4-yl)-dibenzo[b,f]azepine, is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its intricate bicyclic framework and the presence of a phosphorus atom within its structure, which contributes to its unique electronic properties.

Recent studies have highlighted the potential of this compound in advanced materials applications. Researchers have explored its use in the development of novel semiconductors and optoelectronic devices due to its exceptional charge transport properties. The dibenzo[b,f]azepine moiety within the molecule is particularly significant, as it provides a rigid aromatic system that enhances stability and facilitates electronic communication across the molecule.

The synthesis of (S)-(+)-N-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a′]dinaphthalen-4-yl)-dibenzo[b,f]azepine involves a multi-step process that requires precise control over stereochemistry and regioselectivity. The incorporation of the phosphorus atom into the phosphacyclohepta ring is a critical step that demands advanced catalytic techniques and rigorous purification protocols to ensure high purity and consistency in the final product.

One of the most promising applications of this compound lies in its potential use in next-generation solar cells. The unique electronic configuration of the molecule allows for efficient absorption of sunlight and subsequent conversion into electrical energy. Recent experiments have demonstrated that films constructed from this compound exhibit superior photovoltaic performance compared to traditional materials, making it a strong candidate for future commercial applications.

In addition to its electronic properties, this compound has also been investigated for its potential in drug delivery systems. The phosphacyclohepta ring introduces a level of flexibility into the molecule that could be exploited for targeted drug delivery applications. Researchers are currently exploring how this structural feature can be optimized to enhance bioavailability and reduce systemic toxicity.

The stereochemistry of (S)-(+)-N-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a′]dinaphthalen-4-yl)-dibenzo[b,f]azepine plays a crucial role in determining its physical and chemical properties. The (S) configuration imparts specific optical properties that are essential for certain applications, such as chiral recognition in sensor technologies. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure samples, which are critical for these applications.

Another area of active research is the study of this compound's thermal stability and mechanical properties. Understanding how these factors influence its performance in high-stress environments is essential for its integration into real-world technologies. Preliminary results indicate that the molecule exhibits remarkable resilience under thermal and mechanical stress, further solidifying its potential as a versatile material.

As interest in sustainable materials continues to grow, compounds like CAS No. 942939-38-0 are at the forefront of innovation. Their ability to combine high performance with eco-friendly synthesis methods makes them ideal candidates for addressing some of today's most pressing challenges in energy and healthcare.